Cas no 2172584-89-1 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• CAS No: 2172584-89-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5865813
• PubChem ID: 165608107
• Update Time: 2025-08-04

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• EN300-1503115
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
• 2172584-89-1

• Inchi： 1S/C24H28N2O5/c1-16(14-22(27)25-13-11-23(28)29)10-12-26-24(30)31-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： DPTDPLHPFARQOY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic Acid (CAS No. 2172584-89-1)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid, identified by its CAS number 2172584-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety and an amide functional group. The presence of these structural features not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorene component, a polycyclic aromatic hydrocarbon, is well-known for its stability and luminescent properties, making it a valuable scaffold in the design of bioactive molecules. In contrast, the methoxycarbonyl group introduces a polar and hydrophilic character, enhancing the compound's solubility in aqueous environments. This balance between hydrophobic and hydrophilic regions is critical for optimizing bioavailability and interaction with biological targets. The amino and carboxylic acid functionalities further extend the compound's versatility, allowing for modifications such as peptide coupling or further derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases. The structural motifs present in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid align well with current trends in drug design, particularly in the development of targeted therapies. For instance, the fluorene moiety has been extensively studied for its potential as a fluorescent probe in cellular imaging, while the amide bond serves as a key pharmacophore in many bioactive peptides and proteins.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacological agents. The combination of a rigid fluorene core with flexible side chains allows for precise tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability. These attributes are crucial for optimizing drug-like characteristics, ensuring that the final therapeutic agent exhibits both efficacy and safety profiles suitable for clinical use.

In the realm of academic research, studies have begun to explore the biological activity of derivatives inspired by 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid. Initial investigations suggest that modifications to the fluorene ring or the amide linkage can significantly alter target interactions. For example, computational modeling has shown that certain derivatives may exhibit potent binding affinity to specific enzymes or receptors implicated in neurological disorders. Such findings underscore the importance of this compound as a building block for novel drug candidates.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity, particularly when introducing sensitive functional groups like the methoxycarbonyl moiety. Advances in catalytic methods and green chemistry have made it possible to streamline these synthetic routes while minimizing environmental impact. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

From a commercial perspective, compounds like 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid are often sought after by pharmaceutical companies for their potential as lead compounds or key intermediates. Their structural complexity and novelty make them attractive candidates for further development into proprietary drugs. Additionally, collaborations between academic researchers and industry partners have accelerated the translation of laboratory findings into clinical candidates, leveraging compounds such as this one to address unmet medical needs.

The future prospects for 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid are promising, given its versatile structural features and potential applications. Ongoing research aims to uncover new biological functions and optimize synthetic methodologies for large-scale production. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in shaping next-generation therapeutics.